Cas no 61915-47-7 (Benzenamine, N-methoxy-N-methyl-)

• Product Name: Benzenamine, N-methoxy-N-methyl-
• CAS No: 61915-47-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1630943
• PubChem ID: 20360215
• Update Time: 2025-04-21

Benzenamine, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methoxy-N-methyl-
• 61915-47-7
• SCHEMBL2742440
• N,O-dimethyl-N-phenylhydroxylamine
• methylmethoxy aniline

• Inchi： 1S/C8H11NO/c1-9(10-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： WMTJSRRNAJDUNE-UHFFFAOYSA-N
• SMILES： O(C)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines